methyl 3-{[(2-chlorophenoxy)acetyl]amino}-4-methylbenzoate

• IUPAC Name: methyl 3-[[2-(2-chlorophenoxy)acetyl]amino]-4-methylbenzoate
• InChI: InChI=1S/C17H16ClNO4/c1-11-7-8-12(17(21)22-2)9-14(11)19-16(20)10-23-15-6-4-3-5-13(15)18/h3-9H,10H2,1-2H3,(H,19,20)
• InChI Key: FYWYRDIIDBLDLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)NC(=O)COC2=CC=CC=C2Cl
• Molecular Formula: C17H16ClNO4
• Molecular Weight: 333.8 g/mol

Description

Synthesis Analysis

The synthesis of closely related compounds involves reactions under specific conditions. For instance, 2-(4-Chlorophenyl)-2-oxoethyl 3-methylbenzoate was synthesized by reacting 4-chlorophenacyl bromide with 2-methylbenzoic acid using potassium or sodium carbonate in DMF medium at room temperature, showcasing a method that could be adapted for our target compound (C. S. Chidan Kumar et al., 2014).

Molecular Structure Analysis

The molecular structure is determined through methods like X-ray diffraction and vibrational spectroscopy. The crystal and molecular structure analyses provide insights into the geometrical parameters and the stability of the molecule, as demonstrated in studies of similar compounds (C. S. Chidan Kumar et al., 2014).

Chemical Reactions and Properties

Chemical reactions involving similar compounds often include hydrogen bonding and molecular interaction that contribute to the compound's stability and reactivity. For example, hydrogen-bonded sheets and chains of edge-fused rings have been observed in isomeric compounds, highlighting the potential for diverse chemical behaviors and interactions (J. Portilla et al., 2007).

Physical Properties Analysis

The physical properties, such as melting points, solubility, and crystalline structure, are critical for understanding how this compound behaves under different conditions. The crystalline structure, determined by single-crystal X-ray diffraction, plays a significant role in defining these physical properties, as seen in related studies (C. S. Chidan Kumar et al., 2014).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with other molecules, can be inferred from computational studies like density functional theory (DFT), which provides insights into the molecule's electronic structure, charge distribution, and potential energy. For instance, analyses of similar molecules have focused on hyper-conjugative interactions, charge delocalization, and the molecular electrostatic potential to understand their chemical properties (C. S. Chidan Kumar et al., 2014).